4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C22H24N2O6S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 4-[(Z)-hydroxy-[1-(2-methoxyethyl)-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H24N2O6S/c1-23(2)31(28,29)17-11-9-16(10-12-17)20(25)18-19(15-7-5-4-6-8-15)24(13-14-30-3)22(27)21(18)26/h4-12,19,25H,13-14H2,1-3H3/b20-18-
• InChI Key: HJVPSICUSZKHHW-ZZEZOPTASA-N
• Isomeric SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)/O
• SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)O

Description

4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide is a chemical compound that has attracted considerable attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide involves the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a critical role in the regulation of gene expression in cancer cells. It also inhibits the activity of the protein kinase B (AKT) signaling pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
The compound 4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells. It has also been shown to have anti-inflammatory properties and can reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide in lab experiments is its potent anti-cancer properties. It can be used to study the mechanisms of cancer cell growth and proliferation, and to develop new cancer therapies. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to produce on a large scale.

Future Directions

There are several future directions for the study of 4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide. One area of research is the development of new cancer therapies based on this compound. Another area of research is the study of its potential applications in the treatment of neurodegenerative diseases. Additionally, research can be done to optimize the synthesis method of this compound to make it more efficient and cost-effective. Finally, further studies can be done to elucidate the mechanisms of action of this compound and to identify new targets for its therapeutic applications.

Synthesis Methods

The synthesis of 4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide is a complex process that involves several steps. The first step involves the reaction of 2-methoxyethylamine with ethyl acetoacetate to form 1-(2-methoxyethyl)-4-oxo-2-butenoic acid ethyl ester. This intermediate product is then reacted with phenylhydrazine to form 1-(2-methoxyethyl)-4-phenylhydrazinobut-3-en-2-one. The next step involves the reaction of this intermediate product with dimethyl sulfone to form 4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide.

Scientific Research Applications

The compound 4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide has been extensively studied for its potential applications in various fields. One of the major areas of research has been in the field of cancer treatment. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth and proliferation of cancer cells. It has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.